Cas no 353779-44-9 (2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine
• CAS No: 353779-44-9
• MF: C₁₇H₂₀FNO₂
• MW: 289.344608306885
• MDL: MFCD01135595
• CID: 1003646
• PubChem ID: 2063790
• Update Time: 2025-06-08

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine
• (2-(3,4-dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine )
• [2-(3,4-Dimethoxy-phenyl)-ethyl]-(4-fluoro-benzyl) -amine
• 2-(3,4-dimethoxyphenyl)-N-[(4-fluorophenyl)methyl]ethanamine
• [2-(3,4-dimethoxyphenyl)ethyl][(4-fluorophenyl)methyl]amine
• AC1M153F
• AC1Q4CL0
• CTK4H4425
• HMS2319K20
• MolPort-000-892-298
• ST061285
• CS-0320235
• BBL013833
• MLS000528622
• 353779-44-9
• MFCD01135595
• BS-37855
• CHEMBL1602862
• C17H20FNO2
• AB00088658-01
• 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine hydrochloride
• 435341-91-6
• 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethan-1-amine
• SMR000118197
• DTXSID70366347
• AKOS000231882
• [2-(3,4-Dimethoxyphenyl)-ethyl]-(4-fluorobenzyl)-amine
• [2-(3,4-Dimethoxy-phenyl)-ethyl]-(4-fluoro-benzyl)-amine
• STK127013
• VITAS-BB TBB013892

• MDL： MFCD01135595
• Inchi： 1S/C17H20FNO2/c1-20-16-8-5-13(11-17(16)21-2)9-10-19-12-14-3-6-15(18)7-4-14/h3-8,11,19H,9-10,12H2,1-2H3
• InChI Key： VFVBZCVQNMHHOL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 289.1479
• Monoisotopic Mass: 289.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine

Introduction to 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine (CAS No. 353779-44-9)

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine, also known by its CAS number 353779-44-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group and a fluorobenzyl substituent, making it a valuable candidate for various biological and therapeutic applications.

The molecular structure of 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine consists of an ethanamine backbone with a 3,4-dimethoxyphenyl group attached to the second carbon and a 4-fluorobenzyl group attached to the nitrogen atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been the focus of numerous studies aimed at elucidating its potential therapeutic benefits.

Recent research has highlighted the potential of 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine in various biological systems. One notable area of interest is its interaction with serotonin receptors. Studies have shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in a range of neurological and psychiatric disorders. This selective binding property makes it a promising candidate for the development of novel treatments for conditions such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine has also been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in managing inflammatory diseases. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for effective therapeutic interventions.

The pharmacokinetic properties of 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further explored in specific patient populations.

Beyond its therapeutic applications, 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine has also been used as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activity make it a valuable probe for studying receptor-ligand interactions and signaling pathways. This utility extends to areas such as drug discovery and development, where understanding these interactions is crucial for designing more effective treatments.

In conclusion, 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine (CAS No. 353779-44-9) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its selective serotonin receptor binding properties, anti-inflammatory effects, and favorable pharmacokinetic profile make it an exciting candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various medical conditions.